2-(1H-1,3-benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide
Description
This compound features a benzodiazole core linked via an acetamide group to a dihydrobenzopyran-methyl substituent. Its structural complexity arises from the presence of two heterocyclic systems (benzodiazole and benzopyran), a methyl group, and an acetamide bridge. Such motifs are common in medicinal chemistry, particularly in kinase inhibitors and GPCR modulators, due to their ability to engage in hydrogen bonding and π-π interactions with biological targets.
Properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-22(11-17-10-15-6-2-3-7-16(15)13-25-17)20(24)12-23-14-21-18-8-4-5-9-19(18)23/h2-9,14,17H,10-13H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZLUDNYPQATANC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CC2=CC=CC=C2CO1)C(=O)CN3C=NC4=CC=CC=C43 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural Similarities and Key Differences
The compound is compared to three classes of analogs based on the evidence:
Key Observations :
- Benzodiazole vs.
- Substituent Effects: The dihydrobenzopyran group in the target compound introduces steric bulk and conformational rigidity compared to the planar 4-cyanophenyl group in or the pyrazole/triazole groups in . This may influence solubility and target binding.
Physicochemical and Spectroscopic Properties
- Melting Points : Benzimidazole analogs exhibit higher melting points (e.g., 220–260°C) due to strong intermolecular hydrogen bonding, whereas the target compound’s dihydrobenzopyran group may lower its melting point (predicted: 180–200°C).
- NMR Signatures: Target Compound: Expected $ ^1H $ NMR signals at δ 7.5–8.2 ppm (benzodiazole protons) and δ 4.0–4.5 ppm (dihydrobenzopyran methylene). Analog : Distinct $ ^1H $ NMR peaks for the 4-cyanophenyl group (δ 7.6–7.8 ppm) and benzodiazole (δ 7.4–8.1 ppm) . Benzimidazole Derivatives : Pyrazole/triazole protons appear at δ 6.5–7.5 ppm, with benzimidazole protons at δ 7.2–8.0 ppm .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
